Cas no 2228466-00-8 (methyl 4-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228466-00-8
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5795211
• PubChem ID: 165614205
• Update Time: 2025-10-18

methyl 4-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate
• 2228466-00-8
• EN300-1738568

• Inchi： 1S/C9H15N3O3/c1-12-6-7(15-5-3-4-10)8(11-12)9(13)14-2/h6H,3-5,10H2,1-2H3
• InChI Key： UNQOQQHFIIRVMB-UHFFFAOYSA-N
• SMILES： O(C1=CN(C)N=C1C(=O)OC)CCCN

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 4-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(3-Aminopropoxy)-1-Methyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 4-(3-Aminopropoxy)-1-Methyl-1H-Pyrazole-3-Carboxylate, also known by its CAS number 2228466-00-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug design. The structure of this compound features a pyrazole ring substituted with a methyl group at position 1, an aminoalkoxy group at position 4, and a methyl ester at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of methyl 4-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate typically involves multi-step reactions, often starting from pyrazole precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also enhance the purity of the final product, making it more suitable for downstream applications.

One of the most promising areas of research involving this compound is its potential as a building block in medicinal chemistry. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that methyl 4-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate exhibits inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development. Additionally, its aminoalkoxy group provides opportunities for further functionalization, allowing researchers to explore its potential as a prodrug or a delivery vehicle for bioactive molecules.

In terms of physical properties, this compound is characterized by its melting point, solubility profile, and stability under various conditions. Recent investigations have focused on optimizing these properties to enhance its bioavailability and pharmacokinetic performance. For example, researchers have explored the impact of substituent effects on the compound's lipophilicity and hydrophilicity, which are critical factors in determining its suitability for oral or parenteral administration.

The application of computational chemistry tools has also played a pivotal role in understanding the behavior of methyl 4-(3-Aminopropoxy)-1-Methyl-1H-Pyrazole-3-Carboxylate. Molecular docking studies have provided insights into its binding interactions with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental studies, enabling a more comprehensive understanding of the compound's properties and potential uses.

Looking ahead, the continued exploration of methyl 4-(3-Aminopropoxy)-1-Methyl-1H-Pyrazole-3-Carboxylate is expected to yield further breakthroughs in its application as a therapeutic agent or a key intermediate in chemical synthesis. Its unique combination of structural features and functional groups positions it as a valuable asset in the ongoing quest for innovative chemical solutions.